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Compound of Interest
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CEF19, Epstein-Barr Virus latent

NA-3A (458-466)

Cat. No.: B12433036

Get Quote

Executive Summary
In the context of T-cell immunomonitoring, CEF19 refers to a specific, high-affinity peptide

derived from the Epstein-Barr Virus (EBV), specifically the EBNA-3A protein. It is a critical

component of the broader CEF Control Peptide Pool—the industry "gold standard" positive

control for assessing CD8+ T-cell functionality.

While the "CEF Pool" is a mixture of 23–32 epitopes from Cytomegalovirus (CMV), EBV, and

Influenza, CEF19 (Sequence: FLRGRAYGL) serves as a model immunodominant epitope for

individuals with the HLA-B8 allele.

This guide dissects the molecular function of the CEF19 peptide, its mechanism of MHC Class

I loading, and its application in validating T-cell assays such as ELISpot and Intracellular

Cytokine Staining (ICS).

Molecular Profile: CEF19 and the EBV Component
To understand the function of CEF19, one must distinguish between the specific peptide and

the pool it inhabits.
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The Specific Epitope: CEF19
In standard peptide libraries (e.g., Anaspec, JPT), CEF19 is the catalog designation for a

specific 9-mer peptide.

Feature Technical Specification

Peptide ID CEF19

Sequence FLRGRAYGL

Source Protein EBV Nuclear Antigen 3A (EBNA-3A)

Residue Position 458–466

HLA Restriction HLA-B*08:01 (HLA-B8)

Immunogenicity High (Immunodominant in latent EBV infection)

Target Effector CD8+ Cytotoxic T Lymphocytes (CTLs)

The Broader Context: The CEF Control Pool
The CEF pool is a "recall antigen" mixture. Since most humans have been exposed to CMV,

EBV, or Flu, this pool elicits a strong memory T-cell response in ~90% of Caucasian donors.

The EBV component (including CEF19) is crucial because EBV establishes lifelong latency,

maintaining a stable pool of memory CD8+ T cells.

Table 1: Key EBV Peptides in the Standard CEF Pool
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ID (Var.) Sequence Protein
HLA
Restriction

Function in
Assay

CEF19 FLRGRAYGL EBNA-3A HLA-B8

Detects memory

CTLs in HLA-

B8+ donors

CEF10 CLGGLLTMV LMP2A HLA-A2

Targets latent

antigen

specificities

CEF11 GLCTLVAML BMLF1 HLA-A2

Targets lytic

antigen

specificities

CEF21 RAKFKQLL BZLF1 HLA-B8
Immediate-early

lytic response

Mechanism of Action: Direct MHC Class I Loading
Unlike whole protein antigens (which require uptake, proteasomal degradation, and TAP

transport), synthetic peptides like CEF19 function via direct peptide loading. This distinction is

vital for experimental design, as it bypasses the antigen processing machinery of the Antigen

Presenting Cell (APC).

The Signaling Pathway
When CEF19 is added to Peripheral Blood Mononuclear Cells (PBMCs):

Surface Exchange: The 9-mer peptide binds directly to empty or unstable MHC Class I

molecules (HLA-B8) on the surface of APCs (Monocytes/B cells).

TCR Engagement: The Peptide-MHC complex is recognized by the T-Cell Receptor (TCR)

on memory CD8+ T cells.

Activation: This triggers the CD3-zeta chain phosphorylation -> ZAP70 recruitment ->

Calcium flux.

Effector Function: Rapid release of IFN-
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, TNF-

, and Granzyme B (within 6–24 hours).

Pathway Visualization
The following diagram illustrates the direct loading mechanism utilized by CEF19, contrasting it

with the slower processing of whole antigens.
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Figure 1: Mechanism of Action for CEF19 Peptide. Note the direct binding to surface HLA

molecules, bypassing intracellular processing.

Experimental Protocol: CEF19 in ELISpot
The Enzyme-Linked ImmunoSpot (ELISpot) assay is the gold standard for utilizing CEF

peptides. This protocol ensures robust validation of T-cell functionality.[1][2]

Critical Reagents
CEF Peptide Pool (or CEF19 single peptide): Reconstitute to 1 mg/mL in DMSO (Stock).

PBMCs: Fresh or cryopreserved (viability >85% required).

Positive Control: PHA (Phytohemagglutinin) or anti-CD3.

Negative Control: DMSO (matched to peptide solvent concentration).

Step-by-Step Methodology
Plate Preparation (Day 0):
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Coat ELISpot plate with anti-IFN-

capture antibody. Incubate overnight at 4°C.

PBMC Preparation (Day 1):

Thaw PBMCs rapidly at 37°C. Wash 2x in warm media (RPMI + 10% FBS).

Resting Step (Crucial): Rest cells for 2–4 hours at 37°C, 5% CO2. This reduces high

background caused by apoptotic cells.

Count cells and adjust to

cells/mL.

Stimulation:

Add 100 µL of cell suspension (

cells) per well.

Test Well: Add CEF19 peptide (Final conc: 2 µg/mL).

Negative Control: Add DMSO (Final conc: 0.2% - must match peptide well).

Positive Control: Add PHA (Final conc: 1–5 µg/mL).

Incubation:

Incubate for 18–24 hours at 37°C. Do not disturb the plate.

Development (Day 2):

Wash cells away. Add biotinylated detection antibody.

Add Streptavidin-ALP/HRP.

Add substrate and wait for spots to emerge (dark purple/black).

Stop reaction with water.
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Workflow Visualization
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Figure 2: Optimized ELISpot Workflow for CEF Peptide Stimulation.

Quality Control & Troubleshooting
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A self-validating system requires strict acceptance criteria.

Acceptance Criteria
Negative Control (DMSO): < 10 spots per well (ideally < 5).

Positive Control (PHA): > 400 spots (or "Too Numerous To Count").

CEF Response:

If using the Pool: > 50 spots indicates positive memory response.

If using Single CEF19: Response depends entirely on donor HLA.

HLA-B8 Donor: Strong response (>100 spots).

Non-HLA-B8 Donor: No response (0–5 spots). This validates HLA restriction.

Common Failure Modes
Observation Root Cause Corrective Action

High Background Apoptotic cells in PBMC thaw
Implement 4h resting phase;

use DNAse during thaw.

No CEF Response
HLA mismatch or T-cell

exhaustion

Genotype donor for HLA-B8 (if

using single peptide). Check

cell viability.

Weak Spots Peptide degradation

Aliquot peptides (single use).

Store at -80°C. Avoid freeze-

thaw.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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